molecular formula C7H15ClO2S B6234048 5-methylhexane-2-sulfonyl chloride CAS No. 1247432-18-3

5-methylhexane-2-sulfonyl chloride

Cat. No. B6234048
CAS RN: 1247432-18-3
M. Wt: 198.7
InChI Key:
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Description

5-methylhexane-2-sulfonyl chloride is a type of sulfonyl chloride . Sulfonyl chlorides are valuable synthetic intermediates in the preparation of a wide range of sulfonyl derivatives . They are generally liquids or low melting solids and are not easily purified by recrystallization or distillation .


Synthesis Analysis

Sulfonyl chlorides can be synthesized through various methods. One method involves the oxidation of thiols and disulfides using a NaClO2-mediated oxidative chlorosulfonation . Another method involves the reduction of sulfonyl chlorides with SO2/KI/H2SO4 system in moderate to good yields at 80°C in water .


Chemical Reactions Analysis

Sulfonyl chlorides, including this compound, can undergo substitution reactions with various nucleophilic reagents . They can react with water, alcohols, phenols, amines, hydrazine, hydroxylamine, and azide ion to yield the corresponding sulfonic acids, sulfonates, sulfonamides, sulfonyl hydrazides, sulfonyl hydroxylamines, and sulfonyl azides .

Mechanism of Action

The reaction of sulfonyl chlorides with secondary alcohols can proceed via the SNi mechanism, which results in retention of stereochemistry . In the presence of pyridine, the reaction proceeds via the SN2 mechanism, which results in inversion of stereochemistry .

Safety and Hazards

Sulfonyl chlorides, including 5-methylhexane-2-sulfonyl chloride, are highly flammable liquids and vapors. They should be kept away from heat, sparks, open flames, and hot surfaces .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-methylhexane-2-sulfonyl chloride can be achieved through the reaction of 5-methylhexan-2-ol with thionyl chloride.", "Starting Materials": [ "5-methylhexan-2-ol", "Thionyl chloride" ], "Reaction": [ "Add 5-methylhexan-2-ol to a round-bottom flask.", "Add thionyl chloride dropwise to the flask while stirring.", "Heat the mixture to reflux for several hours.", "Allow the mixture to cool to room temperature.", "Pour the mixture into a separatory funnel and extract with diethyl ether.", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the mixture and concentrate the filtrate under reduced pressure to obtain 5-methylhexane-2-sulfonyl chloride as a colorless liquid." ] }

CAS RN

1247432-18-3

Molecular Formula

C7H15ClO2S

Molecular Weight

198.7

Purity

95

Origin of Product

United States

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